Cas no 2137537-32-5 (Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)-)

• Product Name: Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)-
• CAS No: 2137537-32-5
• MF: C₁₃H₁₂N₂OS
• MW: 244.312181472778
• CID: 5296992
• Update Time: 2025-06-12

Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)-

• Inchi： 1S/C13H12N2OS/c16-7-9-1-3-10(4-2-9)13-11-8-17-6-5-12(11)14-15-13/h1-4,7H,5-6,8H2,(H,14,15)
• InChI Key： YMCUTWJSJGPNBU-UHFFFAOYSA-N
• SMILES： C(=O)C1=CC=C(C2NN=C3CCSCC3=2)C=C1

Additional information on Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)-

Recent Advances in the Study of Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)- (CAS: 2137537-32-5)

Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)- (CAS: 2137537-32-5) is a novel chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique thiopyrano[4,3-c]pyrazole scaffold, exhibits promising pharmacological properties, particularly in the context of targeted drug development. Recent studies have focused on elucidating its molecular mechanisms, synthetic pathways, and potential therapeutic applications, making it a subject of intense research interest.

The synthesis of Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)- involves a multi-step process that leverages advanced organic chemistry techniques. Key steps include the cyclization of thiopyrano[4,3-c]pyrazole derivatives and subsequent functionalization to introduce the benzaldehyde moiety. Researchers have optimized these synthetic routes to improve yield and purity, which are critical for further pharmacological evaluation. The compound's structural complexity and functional groups suggest potential interactions with biological targets, particularly enzymes and receptors involved in inflammatory and oncogenic pathways.

Recent in vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, preliminary data indicate that Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)- exhibits inhibitory activity against certain kinases implicated in cancer progression. These findings are supported by molecular docking studies, which highlight the compound's ability to bind to the ATP-binding sites of these kinases, thereby disrupting their activity. Such properties position this compound as a potential candidate for the development of kinase inhibitors, a class of drugs with broad therapeutic applications.

In addition to its kinase inhibitory effects, Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)- has shown promise in anti-inflammatory applications. Studies have revealed its ability to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in cellular models of inflammation. This anti-inflammatory activity is thought to arise from the compound's interaction with key signaling molecules in the NF-κB pathway, a central regulator of immune responses. These findings suggest potential applications in treating chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Despite these promising results, challenges remain in the development of Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)- as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. Researchers are currently exploring structural modifications to enhance the compound's pharmacokinetic properties while retaining its pharmacological activity. Additionally, efforts are underway to identify suitable formulation strategies to improve its delivery and efficacy in vivo.

In conclusion, Benzaldehyde, 4-(2,4,6,7-tetrahydrothiopyrano[4,3-c]pyrazol-3-yl)- (CAS: 2137537-32-5) represents a promising scaffold for the development of novel therapeutic agents. Its unique chemical structure and demonstrated biological activities make it a valuable subject of ongoing research. Future studies will likely focus on optimizing its pharmacological profile and advancing it through the drug development pipeline, with the ultimate goal of translating these findings into clinical applications.